2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-1,3,4,5,7,8,9,9a-octahydropyrrolo[1,2-a][1,4]diazepine
• InChI: InChI=1S/C15H21FN2/c16-15-7-2-1-5-13(15)11-17-8-4-10-18-9-3-6-14(18)12-17/h1-2,5,7,14H,3-4,6,8-12H2
• InChI Key: ALJAGKWWRPIPBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CCCN2C1)CC3=CC=CC=C3F
• Molecular Formula: C15H21FN2
• Molecular Weight: 248.34 g/mol

Description

2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine has been studied for its potential applications in several areas of scientific research. One of the main areas of interest is its use as a ligand for GABA-A receptors. Studies have shown that the compound exhibits high affinity and selectivity for the α1β3γ2 subtype of GABA-A receptors, which are implicated in anxiety and sleep disorders.

Mechanism of Action

The mechanism of action of 2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine involves its binding to the benzodiazepine site of GABA-A receptors. This binding enhances the inhibitory effects of GABA, leading to anxiolytic and sedative effects. The compound has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and serotonin.
Biochemical and Physiological Effects
Studies have demonstrated that 2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine exhibits anxiolytic, sedative, and anticonvulsant effects in animal models. The compound has also been shown to improve sleep quality and increase total sleep time. In addition, the compound has been studied for its potential neuroprotective effects in models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine in lab experiments is its high affinity and selectivity for GABA-A receptors. This allows for more precise targeting of specific receptor subtypes and may lead to fewer off-target effects. However, one limitation of using the compound is its relatively low water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine. One area of interest is the development of more water-soluble analogs of the compound to improve its pharmacokinetic properties. Another direction is the investigation of the compound's potential as a treatment for neuropsychiatric disorders such as anxiety and depression. Additionally, the compound's neuroprotective effects warrant further study in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, the compound's potential as a tool for studying GABA-A receptor function and modulation should be explored further.

Synthesis Methods

The synthesis of 2-(2-fluorobenzyl)octahydro-1H-pyrrolo[1,2-a][1,4]diazepine involves the reaction of 2-fluorobenzylamine with cyclohexanone in the presence of a reducing agent such as sodium borohydride. The reaction yields a mixture of cis and trans isomers, which can be separated through column chromatography. The synthesis method has been optimized to improve the yield and purity of the compound.